Cas no 1437435-79-4 ([6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid)

• Product Name: [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid
• CAS No: 1437435-79-4
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 5180043
• Update Time: 2025-05-20

[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid

• Inchi： 1S/C14H13N3O2S/c1-8-3-4-10(9(2)5-8)13-11(6-12(18)19)20-14-15-7-16-17(13)14/h3-5,7H,6H2,1-2H3,(H,18,19)
• InChI Key： XQTNYVJEWJUMMM-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(CC(O)=O)=C(C3=CC=C(C)C=C3C)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid

Introduction to [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic Acid (CAS No. 1437435-79-4)

[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1437435-79-4, represents a unique structural motif characterized by the integration of multiple nitrogen-containing rings. The presence of a thiazole core fused with a triazole ring system, further augmented by an acetic acid side chain and a 2,4-dimethylphenyl substituent, endows it with distinct chemical and biological properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural complexity of [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid positions it as a versatile scaffold for the development of novel therapeutic agents. The thiazole ring is well-documented for its role in various biologically active molecules, including antibiotics and antifungals. In contrast, the triazole moiety is known for its stability and ability to engage in hydrogen bonding interactions with biological targets. The combination of these two heterocycles in a single molecule suggests potential synergistic effects that could enhance pharmacological activity.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their binding affinity to biological targets. Studies have indicated that the 2,4-dimethylphenyl substituent may play a crucial role in modulating the compound's interaction with specific enzymes or receptors. This insight aligns with the growing interest in structure-based drug design approaches that leverage computational tools to predict and optimize molecular interactions.

In the context of current research trends, [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid exemplifies the importance of heterocyclic chemistry in drug discovery. The compound's multifaceted structure offers opportunities for modulating various pharmacophoric features simultaneously. For instance, the acetic acid side chain could serve as a pharmacophore for binding to active sites rich in carboxylate-interacting residues. Meanwhile, the aromatic ring system may contribute to hydrophobic interactions or influence metabolic stability.

The synthesis of [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group modifications to introduce the acetic acid side chain and the 2,4-dimethylphenyl group. Advances in transition-metal-catalyzed reactions have significantly streamlined these processes, allowing for more efficient and scalable synthesis.

From a biochemical perspective, [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid has been investigated for its potential as an inhibitor of various enzymes implicated in inflammatory and infectious diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes such as COX-2 or other inflammatory mediators. Such findings are particularly relevant given the ongoing research into novel anti-inflammatory agents with improved efficacy and reduced side effects.

The compound's structural features also make it an attractive candidate for developing small-molecule probes used in biochemical assays. The ability to label such molecules with fluorophores or other detectable groups allows researchers to study protein-ligand interactions in vitro with high precision. This approach is increasingly valuable in understanding enzyme mechanisms and identifying new therapeutic targets.

Looking ahead, [6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-5-yl]-acetic acid represents a paradigm of how interdisciplinary research can lead to innovative drug candidates. By integrating insights from organic synthesis، computational modeling， and biochemistry， scientists can systematically explore the potential of complex molecules like this one. As research progresses， it is anticipated that more derivatives will be synthesized and evaluated for their pharmacological properties， further expanding our arsenal against various diseases.